Cas no 440667-78-7 (Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate)

• Product Name: Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate
• CAS No: 440667-78-7
• MF: C₂₀H₂₅N₃O₅
• MW: 387.42960524559
• CID: 68098
• PubChem ID: 258686
• Update Time: 2025-09-23

Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate
• 3,5-Diamino-4-(4-methoxyphenoxy)-N-acetyl-L-phenylalanine ethyl ester
• AC-3,5-DIAMINO-4-(4-METHOXYPHENOXY)-PHE-OET
• Ethyl 2-(acetylamino)-3-[3,5-diamino-4-(4-methoxyphenoxy)phenyl]propanoate
• 3.5-Diamino-O'-methyl-N-acetyl-L-thyronin-aethylester
• 3.5-diamino-O'-methyl-N-acetyl-L-thyronine ethyl ester
• NSC-87946
• Ethyl2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate
• S-2-Aminoheptanoicacid
• ETHYL 3-[3,5-DIAMINO-4-(4-METHOXYPHENOXY)PHENYL]-2-ACETAMIDOPROPANOATE
• C20H25N3O5
• A826482
• MLS002694790
• CHEMBL1889942
• HMS3092O11
• NSC87946
• ethyl 2-acetamido-3-[3,5-diamino-4-(4-methoxyphenoxy)phenyl]propanoate
• SMR001560709
• 440667-78-7
• L-Tyrosine, N-acetyl-3,5-diamino-O-(4-methoxyphenyl)-, ethyl ester

• Inchi： 1S/C20H25N3O5/c1-4-27-20(25)18(23-12(2)24)11-13-9-16(21)19(17(22)10-13)28-15-7-5-14(26-3)6-8-15/h5-10,18H,4,11,21-22H2,1-3H3,(H,23,24)
• InChI Key： HSPGVWWLMFCIKW-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC1C=C(C(=C(C=1)N)OC1C=CC(=CC=1)OC)N)NC(C)=O)=O

Computed Properties

• Exact Mass: 387.17900
• Monoisotopic Mass: 387.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126A^2
• XLogP3: 2

Experimental Properties

• Density: 1.234
• Boiling Point: 586.7°C at 760 mmHg
• Flash Point: 308.6°C
• Refractive Index: 1.59
• PSA: 125.90000
• LogP: 3.81550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives